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For Researchers, Scientists, and Drug Development Professionals

Introduction
DMHBO+ is a cationic fluorophore utilized in fluorescence microscopy for imaging RNA within

living cells. Its fluorescence is significantly enhanced upon binding to the "Chili" RNA aptamer,

a specific RNA sequence that can be genetically fused to a target RNA molecule. This

fluorogen-aptamer system mimics the behavior of red fluorescent proteins and is distinguished

by a large Stokes shift, which is the difference between the excitation and emission maxima.[1]

This property minimizes the re-absorption of emitted light, making it a valuable tool for various

imaging applications, including Förster Resonance Energy Transfer (FRET) based systems.[1]

Photophysical and Chemical Properties of DMHBO+
The key characteristics of DMHBO+ are summarized below. Understanding these properties is

crucial for designing and optimizing fluorescence microscopy experiments.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15497292#bc-rfq
https://www.benchchem.com/product/b15497292/docs?utm_src=pdf-body#application-notes-and-protocols-for-dmhbo-in-fluorescence-microscopy
https://www.researchgate.net/figure/aAbsorbance-vs-pH-titration-of-DMHBO-gives-a-pKa-of-69-bThe-UV-VIS-spectra-of_fig3_329256890
https://www.researchgate.net/figure/aAbsorbance-vs-pH-titration-of-DMHBO-gives-a-pKa-of-69-bThe-UV-VIS-spectra-of_fig3_329256890
https://www.benchchem.com/product/b15497292/docs?utm_src=pdf-body#application-notes-and-protocols-for-dmhbo-in-fluorescence-microscopy
https://www.benchchem.com/product/b15497292/docs?utm_src=pdf-body#application-notes-and-protocols-for-dmhbo-in-fluorescence-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15497292?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Excitation Maximum (λex) 456 nm

Emission Maximum (λem) 592 nm

Quantum Yield (Φ)
0.1 (when bound to Chili

aptamer)

Stokes Shift 136 nm

Molecular Weight (M.Wt) 552.37 g/mol

Formula C₂₂H₂₅IN₄O₅

Binding Affinity (Kd) 12 nM (to Chili aptamer)

Solubility
Soluble in DMSO (up to 50

mM)

Recommended Fluorescence Microscopy Settings
To effectively visualize the DMHBO+-Chili complex, the microscope's light source and filter sets

must be properly configured to match the fluorophore's spectral properties.
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Parameter
Recommended
Specification

Rationale

Excitation Source
Broadband lamp (e.g.,

Mercury, Xenon) or Laser

Source must efficiently emit

light around the 456 nm

excitation peak.

Excitation Filter
450/30 nm (e.g., ~435-465 nm

bandpass)

To specifically select excitation

wavelengths close to the 456

nm peak of DMHBO+.

Dichroic Mirror
~495 nm longpass or

appropriate bandpass mirror

To efficiently reflect excitation

light towards the sample and

transmit emitted light towards

the detector.

Emission Filter
590/50 nm (e.g., ~565-615 nm

bandpass)

To isolate the fluorescence

signal from DMHBO+ (peak at

592 nm) and block unwanted

background and excitation

light.

Experimental Protocols
Preparation of DMHBO+ Stock Solution
Materials:

DMHBO+ powder

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Procedure:

Based on the product's molecular weight of 552.37, prepare a stock solution. For a 10 mM

stock solution, dissolve 5.52 mg of DMHBO+ in 1 mL of anhydrous DMSO.

Vortex the solution thoroughly to ensure the powder is completely dissolved.
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Aliquot the stock solution into smaller volumes in microcentrifuge tubes to avoid repeated

freeze-thaw cycles.

Store the stock solution at -20°C, protected from light.

Live-Cell Imaging of Chili Aptamer-Tagged RNA with
DMHBO+
This protocol outlines the steps for labeling and imaging live cells that have been engineered to

express an RNA of interest tagged with the Chili aptamer.

Materials:

Cells expressing Chili aptamer-tagged RNA, seeded on a suitable imaging dish or plate

DMHBO+ stock solution (10 mM in DMSO)

Pre-warmed cell culture medium or imaging buffer (e.g., Hank's Balanced Salt Solution,

HBSS)

Workflow Diagram:
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Cell & Reagent Preparation

Staining Protocol

Imaging & Analysis

1. Seed Chili-Aptamer Expressing Cells

2. Prepare DMHBO+ Working Solution

3. Remove Culture Medium

4. Add DMHBO+ Solution to Cells

5. Incubate at 37°C

6. Image with Fluorescence Microscope

7. Analyze RNA Localization

Click to download full resolution via product page

Caption: Workflow for live-cell imaging of RNA using DMHBO+ and the Chili aptamer.

Procedure:
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Cell Seeding: Seed cells expressing the Chili aptamer-tagged RNA onto a glass-bottom dish

or chamber slide suitable for fluorescence microscopy. Allow cells to adhere and reach the

desired confluency (typically 60-80%).

Prepare Working Solution: Dilute the 10 mM DMHBO+ stock solution in pre-warmed cell

culture medium or imaging buffer to the desired final concentration. The optimal

concentration should be determined empirically but typically ranges from 1 µM to 10 µM.

Cell Staining: a. Aspirate the culture medium from the cells. b. Gently wash the cells once

with pre-warmed imaging buffer, if desired, to remove any residual serum or phenol red

which can increase background fluorescence. c. Add the DMHBO+ working solution to the

cells.

Incubation: Incubate the cells at 37°C in a controlled environment for 15-30 minutes to allow

for dye uptake and binding to the Chili aptamer. This step should be performed in the dark to

prevent photobleaching.

Imaging: a. Transfer the imaging dish to the fluorescence microscope. b. Use the

recommended filter settings (Excitation: ~450 nm, Emission: ~590 nm) to visualize the

fluorescent signal. c. Adjust exposure time and gain to achieve a good signal-to-noise ratio

while minimizing phototoxicity.[2] It is advisable to use the lowest possible excitation light

intensity and exposure time. d. Acquire images for analysis of RNA localization and

dynamics.

Application Notes and Considerations
FRET Donor: DMHBO+ serves as an excellent FRET donor to rhodamine dyes like Atto 590,

enabling the development of FRET-based RNA biosensors.

pH Sensitivity: The absorbance and fluorescence of DMHBO+ can be influenced by pH.[1] It

is important to maintain a stable and physiological pH in the imaging buffer during

experiments.

Background Fluorescence: To optimize the signal-to-background ratio, consider using phenol

red-free medium for imaging, as phenol red can contribute to background fluorescence.[3]
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Phototoxicity: Like all fluorescence imaging, prolonged exposure to excitation light can cause

phototoxicity and photobleaching. Minimize light exposure by using neutral density filters,

reducing exposure times, and acquiring only the necessary number of images.[2]

Controls: It is essential to include proper controls in your experiment. Cells that do not

express the Chili aptamer should be imaged under the same conditions to assess non-

specific binding and background fluorescence of DMHBO+.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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